1-(3-Morpholin-4-ium-4-ylpropyl)-5-oxo-2-(4-propoxyphenyl)-3-(thiophene-2-carbonyl)-2H-pyrrol-4-olate
1-(3-Morpholin-4-ium-4-ylpropyl)-5-oxo-2-(4-propoxyphenyl)-3-(thiophene-2-carbonyl)-2H-pyrrol-4-olate
Brand Name:
Vulcanchem
CAS No.:
615270-73-0
VCID:
VC0384444
InChI:
InChI=1S/C25H30N2O5S/c1-2-14-32-19-8-6-18(7-9-19)22-21(23(28)20-5-3-17-33-20)24(29)25(30)27(22)11-4-10-26-12-15-31-16-13-26/h3,5-9,17,22,29H,2,4,10-16H2,1H3
SMILES:
CCCOC1=CC=C(C=C1)C2C(=C(C(=O)N2CCCN3CCOCC3)O)C(=O)C4=CC=CS4
Molecular Formula:
C25H30N2O5S
Molecular Weight:
470.6g/mol
1-(3-Morpholin-4-ium-4-ylpropyl)-5-oxo-2-(4-propoxyphenyl)-3-(thiophene-2-carbonyl)-2H-pyrrol-4-olate
CAS No.: 615270-73-0
Main Products
VCID: VC0384444
Molecular Formula: C25H30N2O5S
Molecular Weight: 470.6g/mol
| CAS No. | 615270-73-0 |
|---|---|
| Product Name | 1-(3-Morpholin-4-ium-4-ylpropyl)-5-oxo-2-(4-propoxyphenyl)-3-(thiophene-2-carbonyl)-2H-pyrrol-4-olate |
| Molecular Formula | C25H30N2O5S |
| Molecular Weight | 470.6g/mol |
| IUPAC Name | 4-hydroxy-1-(3-morpholin-4-ylpropyl)-2-(4-propoxyphenyl)-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one |
| Standard InChI | InChI=1S/C25H30N2O5S/c1-2-14-32-19-8-6-18(7-9-19)22-21(23(28)20-5-3-17-33-20)24(29)25(30)27(22)11-4-10-26-12-15-31-16-13-26/h3,5-9,17,22,29H,2,4,10-16H2,1H3 |
| Standard InChIKey | ZFGFESKVQAVVQI-UHFFFAOYSA-N |
| SMILES | CCCOC1=CC=C(C=C1)C2C(=C(C(=O)N2CCCN3CCOCC3)O)C(=O)C4=CC=CS4 |
| Canonical SMILES | CCCOC1=CC=C(C=C1)C2C(=C(C(=O)N2CCC[NH+]3CCOCC3)[O-])C(=O)C4=CC=CS4 |
| PubChem Compound | 3409409 |
| Last Modified | Nov 11 2021 |
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